4-Methylbenzyl 2-ethoxy-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylate

• IUPAC Name: (4-methylphenyl)methyl 2-ethoxy-4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate
• InChI: InChI=1S/C21H25NO4/c1-3-25-18-13-19(23)22-12-6-4-5-7-17(22)20(18)21(24)26-14-16-10-8-15(2)9-11-16/h8-11,13H,3-7,12,14H2,1-2H3
• InChI Key: XTNCUWILSJLHIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=O)N2CCCCCC2=C1C(=O)OCC3=CC=C(C=C3)C
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It has a pyrido[1,2-a]azepine ring, which is a type of nitrogen-containing heterocyclic compound. It also contains an ester group (carboxylate), which is commonly found in a wide range of natural and synthetic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrido[1,2-a]azepine ring system would likely contribute significantly to the compound’s three-dimensional shape.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. For example, the ester group could undergo hydrolysis, and the aromatic ring could participate in electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of an ester group could make it polar, and the aromatic ring could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs work by interacting with specific proteins in the body. Without more information, it’s difficult to speculate on the specific mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used or stored. Without more specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.